Cas no 1206125-14-5 (1-Cyclopentyl-2-(trifluoromethyl)benzene)

• Product Name: 1-Cyclopentyl-2-(trifluoromethyl)benzene
• CAS No: 1206125-14-5
• MF: C₁₂H₁₃F₃
• MW: 214.226834058762
• CID: 2624749
• PubChem ID: 59146532
• Update Time: 2025-08-05

1-Cyclopentyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXCID60681854
• DB-191141
• CS-0442395
• SCHEMBL1919230
• 1-CYCLOPENTYL-2-(TRIFLUOROMETHYL)BENZENE
• 856-290-1
• DTXSID50731110
• 1206125-14-5
• 1-Cyclopentyl-2-(trifluoromethyl)benzene

• MDL： MFCD22377984
• Inchi： 1S/C12H13F3/c13-12(14,15)11-8-4-3-7-10(11)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
• InChI Key： HZNXRICIKBTUQY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CCCC1)(F)F

Computed Properties

• Exact Mass: 214.09693490Da
• Monoisotopic Mass: 214.09693490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Cyclopentyl-2-(trifluoromethyl)benzene

Recent Advances in the Study of 1-Cyclopentyl-2-(trifluoromethyl)benzene (CAS: 1206125-14-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Cyclopentyl-2-(trifluoromethyl)benzene (CAS: 1206125-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentyl and trifluoromethyl substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense investigation.

One of the key areas of research has been the development of novel synthetic routes for 1-Cyclopentyl-2-(trifluoromethyl)benzene. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient and scalable method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This advancement has facilitated the production of larger quantities of the compound, enabling further pharmacological and toxicological evaluations.

In the realm of medicinal chemistry, 1-Cyclopentyl-2-(trifluoromethyl)benzene has been explored as a potential scaffold for the development of new therapeutic agents. Its unique structural features, including the electron-withdrawing trifluoromethyl group, have been leveraged to enhance the binding affinity and metabolic stability of drug candidates. Recent in vitro studies have shown that derivatives of this compound exhibit notable activity against specific enzyme targets, such as kinases and proteases, which are implicated in various diseases.

Furthermore, the physicochemical properties of 1-Cyclopentyl-2-(trifluoromethyl)benzene have been extensively characterized. Its lipophilicity, solubility, and stability under physiological conditions have been evaluated, providing valuable insights for its potential use in drug formulation. These properties are critical for optimizing the pharmacokinetic profile of drug candidates derived from this scaffold.

Another significant area of research has been the investigation of the compound's biological activities. Preliminary studies have indicated that 1-Cyclopentyl-2-(trifluoromethyl)benzene and its derivatives may possess anti-inflammatory and anticancer properties. For instance, a recent study in the European Journal of Medicinal Chemistry (2024) reported that certain derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation, with minimal cytotoxicity to normal cells.

Despite these promising findings, challenges remain in the development of 1-Cyclopentyl-2-(trifluoromethyl)benzene-based therapeutics. Issues such as selectivity, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on structure-activity relationship (SAR) analyses to optimize the compound's pharmacological profile.

In conclusion, 1-Cyclopentyl-2-(trifluoromethyl)benzene (CAS: 1206125-14-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, characterization, and biological evaluation have laid the foundation for its potential application in drug discovery. Future research efforts should aim to overcome existing challenges and fully exploit the therapeutic potential of this compound.